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Compound of Interest

Compound Name: F327

Cat. No.: B585632 Get Quote

This document provides essential safety and logistical information for the proper disposal of

F327, commercially known as INTERGARD 264 PART B. The following procedures are

designed to ensure the safe handling and disposal of this product in a laboratory setting,

minimizing risks to personnel and the environment.

1. Immediate Safety and Hazard Identification:

F327 (INTERGARD 264 PART B) is a flammable liquid and vapor that causes skin irritation,

may cause an allergic skin reaction, and can result in serious eye damage.[1] It is harmful to

aquatic life.[2] Key hazardous components include Alkyl(C12-C14)glycidyl ether and n-Butanol.

[2] Before handling, it is crucial to read and understand the Safety Data Sheet (SDS).

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling F327:

Eye/Face Protection: Wear chemical safety goggles or a face shield.[2]

Hand Protection: Wear suitable chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat, and in cases of potential splashing, an apron or

coveralls.

Respiratory Protection: Use in a well-ventilated area. If vapors are expected to be high, a

respirator may be necessary.
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First Aid Measures:

If on Skin: Immediately remove all contaminated clothing. Rinse skin with plenty of water and

soap.[2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek immediate medical attention.[2]

If Swallowed: Do NOT induce vomiting. Seek immediate medical attention.[3]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.

2. Operational and Disposal Plan:

This plan outlines the step-by-step process for the safe disposal of F327 waste.

Step 1: Waste Collection and Storage

Container: Use a designated, properly labeled, and sealed container for F327 waste. The

container must be compatible with the chemical waste. Ensure the container is kept closed

except when adding waste.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name "F327 (INTERGARD 264 PART B)" and a list of its primary hazardous

components.

Storage: Store the waste container in a well-ventilated, designated satellite accumulation

area.[4] Keep it away from heat, sparks, open flames, and other ignition sources.[4] Store in

a cool place.[4][5]

Step 2: Spill Management

In the event of a spill:

Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[1][6]

Ventilate the Area: Ensure adequate ventilation.
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Containment: Use non-combustible absorbent materials like sand, earth, or vermiculite to

contain the spill.[3] Do not use combustible materials.

Collection: Carefully collect the absorbed material using non-sparking tools and place it in a

designated hazardous waste container.[1][6]

Decontamination: Clean the spill area thoroughly with a detergent and water. Do not use

solvents for cleaning.[3]

Step 3: Disposal Procedure

Do Not Dispose Down the Drain: F327 is harmful to aquatic life and should not be disposed

of down the drain.[3][6]

Do Not Dispose in Regular Trash: As a flammable and hazardous liquid, F327 cannot be

disposed of in regular trash.

Professional Disposal: Arrange for the disposal of the F327 waste through a licensed

hazardous waste disposal company. Follow all local, state, and federal regulations for

hazardous waste disposal.[1][4][5]

Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate must be

collected and treated as hazardous waste. After triple-rinsing, the container may be disposed

of according to institutional guidelines, which may include recycling or trash disposal after

defacing the label.

Data Presentation
Hazardous Components and Disposal Considerations:
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Chemical
Component

CAS Number Key Hazards
Disposal
Considerations

Alkyl(C12-

C14)glycidyl ether
0068609-97-2

Skin Irritant, Skin

Sensitizer[2]

Collect in a sealed

container for

hazardous waste

disposal.

n-Butanol 0000071-36-3

Flammable Liquid,

Skin and Eye

Irritant[2]

Treat as flammable

hazardous waste.

Dispose of in

accordance with local

regulations.[4][5][7]

Experimental Protocols
There are no specific experimental protocols for the disposal of F327. The disposal procedure

is a standardized safety protocol based on the chemical's hazardous properties.
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Caption: Workflow for the proper disposal of F327 hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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